Cas no 864829-69-6 (6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester)

• Product Name: 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester
• CAS No: 864829-69-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4256075
• PubChem ID: 23157133
• Update Time: 2025-05-19

6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester
• Ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate
• 864829-69-6
• CS-0437010
• SCHEMBL2878655
• NSTSMYDFEWOFAM-UHFFFAOYSA-N

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)10-5-6-11-9(8-10)4-3-7-13-11/h3-4,7,10H,2,5-6,8H2,1H3
• InChI Key： NSTSMYDFEWOFAM-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(C(OCC)=O)CC2)C=CC=1

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester

Comprehensive Analysis of 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 864829-69-6)

The compound 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 864829-69-6) is a derivative of quinoline, a heterocyclic aromatic organic compound. Quinoline derivatives are widely studied due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. This particular ester, with its tetrahydroquinoline backbone, has garnered attention for its potential in drug discovery and organic synthesis. Researchers are increasingly interested in its structure-activity relationship (SAR), which is crucial for designing novel therapeutic agents.

In recent years, the demand for quinoline-based compounds has surged, driven by their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The ethyl ester moiety in this compound enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. This property aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is paramount. Additionally, the tetrahydro modification reduces aromaticity, potentially lowering toxicity while retaining pharmacological efficacy.

From a synthetic perspective, 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester serves as a versatile intermediate. Its carboxylic acid and ester functionalities allow for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the growing focus on fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. The compound’s stability under various conditions also makes it suitable for green chemistry applications, addressing the industry’s shift toward sustainable practices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Purity and yield are critical metrics, especially for pharmaceutical-grade materials. Recent advancements in machine learning (ML)-assisted synthesis planning have further streamlined its production, reducing time and resource costs. These innovations resonate with the broader push for automation and AI-driven research in chemical sciences.

Beyond pharmaceuticals, 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester finds utility in material science. Its conjugated system and functional groups make it a candidate for developing organic semiconductors and fluorescent probes. This dual applicability underscores its interdisciplinary relevance, bridging gaps between life sciences and engineering. As industries prioritize multifunctional materials, such compounds are poised to play pivotal roles.

In conclusion, 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 864829-69-6) exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its structural features and adaptability position it as a valuable asset in both drug development and material innovation. As research continues to uncover new applications, this compound will likely remain a focal point in scientific discourse.